Fluorphlogopite (Mg3K[AlF2O(SiO3)3])

Specification

• CAS No.: 12003-38-2
• Molecular Formula: AlF2KMg3O10Si3
• Molecular Weight: 421.24 g/mol
• IUPAC Name: aluminum;trimagnesium;potassium;oxygen(2-);silicon(4+);difluoride
• Standard InChI: InChI=1S/Al.2FH.K.3Mg.10O.3Si/h;2*1H;;;;;;;;;;;;;;;;;/q+3;;;+1;3*+2;10*-2;3*+4/p-2
• SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[F-].[F-].[Mg+2].[Mg+2].[Mg+2].[Al+3].[Si+4].[Si+4].[Si+4].[K+]
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[F-].[F-].[Mg+2].[Mg+2].[Mg+2].[Al+3].[Si+4].[Si+4].[Si+4].[K+]

Introduction

Chemical Structure and Composition

Synthetic fluorphlogopite consists of magnesium aluminum silicate sheets weakly bound together with potassium. Its structure resembles that of other phyllosilicate minerals, with tetrahedral and octahedral sheets arranged in layers. The chemical composition follows the formula Mg3K[AlF2O(SiO3)3], with a molecular weight of 372.63.

The material's structure can be described as composed of:

• Tetrahedral sheets primarily containing silicon and aluminum

• Octahedral sheets containing magnesium

• Interlayer regions containing potassium cations

• Fluorine atoms substituting hydroxyl groups

This layered structure creates the characteristic platelet morphology observed in microscopic examination. The fluorine substitution is a critical defining characteristic that enhances thermal stability compared to hydroxyl-containing micas.

Physical Properties

Appearance and Form

Synthetic fluorphlogopite exists in various physical forms depending on processing and application requirements. In large pieces, it appears pale yellow, transparent, and non-fluorescent with a vitreous to resinous luster. When processed for commercial applications, it typically takes the form of a white to grey free-flowing powder or appears as crystalline platelets.

The material shows a yellowish-white color in thin section examination. Product grades vary in particle size distribution, with most commercial products falling within specific ranges designed for different applications.

Physical Constants

The physical properties of synthetic fluorphlogopite are summarized in the following table:

Property	Value
Color	White to gray/Pale yellow
Physical form	Platelet; crystalline; fine-grained powder
Density/specific gravity	2.61-2.8 at 20°C
Melting point	1383-1403°C
Mohs' hardness	2-3
Water solubility	Insoluble (100μg/L at 20°C)
pH value	5-8 or 7.0-11.0 (10% aqueous slurry)
Average particle size	10-15 μm, 9.0-45 μm, or 20-150 μm (varies by grade)
Bulk density	0.240-0.300 g/cm³

The compound demonstrates excellent thermal resistance properties, largely due to the absence of hydroxyl groups in its structure. This characteristic makes it particularly valuable in high-temperature applications.

Crystal Structure

The crystal structure of synthetic fluorphlogopite has been thoroughly characterized through single-crystal diffractometer data and refined to a weighted R-factor of 6.1 percent using least-squares methods. The compound possesses monoclinic space group symmetry C2/m with the following lattice parameters:

• a = 5.308(2) Å

• b = 9.183(3) Å

• c = 10.139(1) Å

• β = 100.07(2)°

• z = 2

This structure differs only slightly from the ideal mica structure first reported by Pauling (1930) and by Jackson and West (1930). A notable feature is the ditrigonal distortion of the tetrahedral layer, which is unusually small (α = 5.88°). This is consistent with the small difference (0.27Å) between the inner and outer potassium-oxygen distances.

The structure exhibits remarkable regularity in the tetrahedral sheet, evidenced by the small corrugation of the basal oxygen layer (0.004 Å). The bond strength analysis reveals that interlayer bonds in K-micas are strongest in fluorophlogopite, somewhat weaker in muscovite, and appreciably weaker in hydroxyphlogopite, which explains many of the observed physical and chemical property differences.

Chemical Properties

Synthetic fluorphlogopite demonstrates distinct chemical properties that contribute to its industrial utility. Most notably, the material is characterized by:

• Chemical stability: The fluorine substitution enhances the compound's resistance to chemical degradation

• Low surface reactivity: Unlike natural phlogopites, synthetic fluorphlogopite exhibits minimal surface reactivity

• Thermal resistance: The absence of hydroxyl groups contributes to exceptional temperature resistance

• Electrical properties: The material possesses excellent electrical insulation characteristics

• Acid resistance: Relatively low levels of acid-soluble substances (0.7%)

The purity of commercial synthetic fluorphlogopite is typically high, with trace impurities present in small quantities. A comprehensive analysis of common impurities is presented in the following table:

Impurity	Amount
Acid soluble substances	0.7%
Lead	<1.0 ppm
Arsenic	<0.5 ppm
Dissolution amount of (leachable) fluorine	11 ppm
Iron	0.008 wt/wt%
Titanium	0.002%
Barium	0.001%
Sodium	0.025%
Manganese	0.001%
Chromium	0.002%
Vanadium	0.001%
Zinc	0.001%
Strontium	>0.001%
Copper	>0.001%

Manufacturing Process

Synthetic fluorphlogopite is produced through a controlled high-temperature process involving several distinct phases. The material is formed by "high temperature reaction, melting, cooling, crystallization and growth of chemical raw materials and mineral raw materials". This controlled synthesis allows for precise engineering of properties and consistency that cannot be achieved with natural mica minerals.

The manufacturing process typically involves:

• Preparation of raw materials in precise stoichiometric ratios

• High-temperature reaction phase (reaching temperatures above 1000°C)

• Controlled cooling and crystallization

• Processing of the crystallized material into the desired physical form (powder, flakes, etc.)

• Quality control and classification of the final product

This precise manufacturing control enables the production of synthetic fluorphlogopite with consistent properties and minimal impurities, addressing the variability issues inherent to natural mica sources.

Applications and Uses

Cosmetic Industry

Synthetic fluorphlogopite has found extensive applications in the cosmetic industry, where it functions as a bulking agent and viscosity increasing agent in aqueous formulations. The material is particularly valued in cosmetics for its:

• Pearlescent visual effects

• Smooth texture and feel

• Low irritation potential

• Stability in formulations

• Compatibility with other cosmetic ingredients

Common cosmetic applications include use in powders, foundations, eyeshadows, and other makeup products where its platelet structure creates desirable optical effects.

Electronics Industry

Due to its excellent electrical insulation properties, synthetic fluorphlogopite is widely utilized in the electronics industry. Applications include:

• Electrical insulation components

• Substrate materials

• High-temperature resistant elements

• Specialty electronic devices requiring thermal stability

The combination of thermal resistance and electrical insulation makes this material particularly valuable in electronics applications where operating temperatures may be elevated.

Other Industrial Applications

Beyond cosmetics and electronics, synthetic fluorphlogopite serves numerous additional industrial functions:

• As a component in mica-titanium pearlescent pigments

• Filler material in plastics manufacturing

• Ceramic fillers for specialty applications

• Coatings requiring thermal stability

• Specialty papers and composites

The versatility of this material continues to expand its application range as new uses are developed.

Synthetic fluorphlogopite offers several advantages over its natural counterpart, which explain its preference in many industrial applications:

Characteristic	Synthetic Fluorphlogopite	Natural Phlogopite
Surface reactivity	Low	Higher
Consistency	Highly controlled	Variable
Purity	High, controlled	Variable
Thermal stability	Enhanced due to F substitution	Lower
Color consistency	Controlled	Variable
Particle morphology	Uniform	Variable

The substitution of fluorine for hydroxyl groups in the structure is a key differentiator that enhances thermal stability in the synthetic variant. Additionally, the controlled synthesis process allows for greater consistency in physical and chemical properties, which is particularly important in applications requiring precise specifications.